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Compound of Interest

Compound Name: Lactitol Monohydrate

Cat. No.: B1232072 Get Quote

Essential Safety and Handling Guide for Lactitol
Monohydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Lactitol Monohydrate in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure research

environment.

Hazard Assessment and GHS Classification
There are conflicting classifications for Lactitol Monohydrate in available safety data sheets

(SDS). While some sources state it does not meet the criteria for hazard classification[1],

others classify it under the Globally Harmonized System (GHS) with the following hazards[2]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.
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Given this discrepancy, it is imperative to handle Lactitol Monohydrate with a degree of

caution appropriate for a potentially hazardous substance. Always consult the specific SDS

provided by your supplier for the most accurate information.

Occupational Exposure Limits
No specific occupational exposure limits (OELs) have been established by major regulatory

bodies for Lactitol Monohydrate.

Jurisdiction Limit/Value

OSHA (PEL) None Established

ACGIH (TLV) None Established

NIOSH (REL) None Established

In the absence of defined OELs, engineering controls and personal protective equipment

should be utilized to minimize exposure.

Personal Protective Equipment (PPE)
A risk assessment should be performed for all procedures involving Lactitol Monohydrate.

The following table outlines the recommended PPE.
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Exposure Scenario Recommended PPE

General Laboratory Handling (weighing,

preparing solutions)

- Eye/Face Protection: Safety glasses with side

shields or chemical safety goggles. - Hand

Protection: Nitrile or other appropriate protective

gloves. - Body Protection: Laboratory coat.

Operations with High Dust Potential (e.g.,

milling, vigorous mixing)

- Eye/Face Protection: Chemical safety goggles.

- Hand Protection: Nitrile or other appropriate

protective gloves. - Body Protection: Laboratory

coat or disposable gown. - Respiratory

Protection: If ventilation is inadequate or dust

levels are high, a NIOSH-approved respirator for

particulates (e.g., N95) is recommended.

Spill Cleanup

- Eye/Face Protection: Chemical safety goggles.

- Hand Protection: Nitrile or other appropriate

protective gloves. - Body Protection: Impervious

clothing or disposable gown. - Respiratory

Protection: A NIOSH-approved respirator for

particulates is recommended, especially for

large spills.

Operational and Disposal Plans
Engineering Controls

Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended for

procedures that may generate dust.

Safety Equipment: An eyewash station and safety shower should be readily accessible in

areas where Lactitol Monohydrate is handled.

Safe Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and

understand the SDS for the specific product in use.

Weighing and Transfer:
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Handle in a designated area, such as a chemical fume hood or an area with local exhaust

ventilation, to minimize dust generation.

Avoid creating dust clouds.

Keep the container tightly closed when not in use.

Hygiene:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Do not eat, drink, or smoke in areas where Lactitol Monohydrate is handled or stored.

Remove contaminated clothing and wash it before reuse.

Spill Response
Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, prevent further spread of the material.

Cleanup:

For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

Place the spilled material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable cleaning agent.

Disposal Plan
Dispose of waste Lactitol Monohydrate and contaminated materials in accordance with

local, state, and federal regulations.

Do not dispose of the material down the drain unless permitted by local regulations.
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Completely emptied packages can often be recycled.

Procedural Workflow Diagram
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling Lactitol Monohydrate.
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Caption: PPE selection workflow for Lactitol Monohydrate handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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